Cas no 2680790-82-1 (benzyl N-(5-chloro-2-cyanophenyl)-N-cyclopentylcarbamate)

• Product Name: benzyl N-(5-chloro-2-cyanophenyl)-N-cyclopentylcarbamate
• CAS No: 2680790-82-1
• MF: C₂₀H₁₉ClN₂O₂
• MW: 354.830064058304
• CID: 5623478
• PubChem ID: 165942023
• Update Time: 2025-10-28

benzyl N-(5-chloro-2-cyanophenyl)-N-cyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(5-chloro-2-cyanophenyl)-N-cyclopentylcarbamate
• 2680790-82-1
• EN300-28299086

• Inchi： 1S/C20H19ClN2O2/c21-17-11-10-16(13-22)19(12-17)23(18-8-4-5-9-18)20(24)25-14-15-6-2-1-3-7-15/h1-3,6-7,10-12,18H,4-5,8-9,14H2
• InChI Key： KZRWJBCTXPYMTO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#N)=C(C=1)N(C(=O)OCC1C=CC=CC=1)C1CCCC1

Computed Properties

• Exact Mass: 354.1135055g/mol
• Monoisotopic Mass: 354.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 53.3Ų

Additional information on benzyl N-(5-chloro-2-cyanophenyl)-N-cyclopentylcarbamate

Introduction to Benzyl N-(5-chloro-2-cyanophenyl)-N-cyclopentylcarbamate (CAS No. 2680790-82-1)

Benzyl N-(5-chloro-2-cyanophenyl)-N-cyclopentylcarbamate, a compound with the chemical formula C₁₇H₁₄ClN₃O₂, is a pharmaceutical intermediate that has garnered significant attention in the field of medicinal chemistry. This compound, identified by its unique CAS number 2680790-82-1, is synthesized through a series of well-defined chemical reactions that highlight its structural complexity and potential biological activity.

The molecular structure of Benzyl N-(5-chloro-2-cyanophenyl)-N-cyclopentylcarbamate features a benzyl group attached to a carbamate moiety, which is further linked to a 5-chloro-2-cyanophenyl ring and a cyclopentyl side chain. This arrangement of functional groups makes it an intriguing candidate for further investigation in drug discovery and development. The presence of both electrophilic and nucleophilic centers in its structure allows for diverse chemical modifications, which can be exploited to tailor its biological properties.

In recent years, there has been a growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as neurotransmitter receptor antagonists, enzyme inhibitors, and antimicrobial agents. The specific substitution pattern in Benzyl N-(5-chloro-2-cyanophenyl)-N-cyclopentylcarbamate makes it a promising candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential application in the development of central nervous system (CNS) drugs. The 5-chloro-2-cyanophenyl moiety is particularly noteworthy, as it has been shown to interact with various CNS receptors, including those for serotonin and dopamine. These interactions are critical for the development of drugs that target neurological disorders such as depression, anxiety, and neurodegenerative diseases.

Recent studies have also highlighted the importance of cycloalkyl groups in enhancing the bioavailability and metabolic stability of pharmaceutical compounds. The cyclopentyl side chain in Benzyl N-(5-chloro-2-cyanophenyl)-N-cyclopentylcarbamate contributes to its structural rigidity, which can improve its binding affinity to biological targets. This feature makes it an attractive scaffold for designing novel therapeutic agents.

The synthesis of Benzyl N-(5-chloro-2-cyanophenyl)-N-cyclopentylcarbamate involves multi-step organic reactions, including nucleophilic substitution, condensation, and cyclization processes. Each step must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques such as flow chemistry and microwave-assisted synthesis have been employed to improve the efficiency of these reactions.

In addition to its potential therapeutic applications, Benzyl N-(5-chloro-2-cyanophenyl)-N-cyclopentylcarbamate has also been explored as a tool compound in biochemical research. Its well-defined structure allows researchers to study the mechanisms of action of various enzymes and receptors at a molecular level. This information can be invaluable for understanding disease pathophysiology and developing targeted therapies.

The pharmacokinetic properties of this compound are another area of interest. Studies have shown that carbamate derivatives exhibit favorable pharmacokinetic profiles, including good oral bioavailability and moderate metabolic clearance. These characteristics make them suitable for oral administration, which is often preferred by patients due to its convenience.

The safety profile of Benzyl N-(5-chloro-2-cyanophenyl)-N-cyclopentylcarbamate has also been evaluated through preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses, with minimal side effects observed. However, further research is needed to fully characterize its safety profile before human clinical trials can begin.

In conclusion, Benzyl N-(5-chloro-2-cyanophenyl)-N-cyclopentylcarbamate (CAS No. 2680790-82-1) is a structurally complex and biologically active compound with significant potential in drug discovery and development. Its unique combination of functional groups makes it an attractive candidate for further exploration in various therapeutic areas, particularly those related to the central nervous system. As research continues to uncover new applications for this compound, it is likely that it will play an important role in the development of next-generation pharmaceuticals.